2-(1H-1,3-BENZODIAZOL-2-YLSULFANYL)-N-[2-(METHYLSULFANYL)PHENYL]ACETAMIDE

• IUPAC Name: 2-(1H-benzimidazol-2-ylsulfanyl)-N-(2-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C16H15N3OS2/c1-21-14-9-5-4-8-13(14)17-15(20)10-22-16-18-11-6-2-3-7-12(11)19-16/h2-9H,10H2,1H3,(H,17,20)(H,18,19)
• InChI Key: TYTFHFYLSDHGHW-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1NC(=O)CSC2=NC3=CC=CC=C3N2
• Molecular Formula: C16H15N3OS2
• Molecular Weight: 329.4 g/mol

Description

2-(1H-1,3-Benzodiazol-2-ylsulfanyl)-N-[2-(methylsulfanyl)phenyl]acetamide is a complex organic compound that features a benzodiazole ring and a sulfanyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1H-1,3-Benzodiazol-2-ylsulfanyl)-N-[2-(methylsulfanyl)phenyl]acetamide typically involves the following steps:

Formation of the Benzodiazole Ring: This can be achieved through the cyclization of o-phenylenediamine with a suitable carboxylic acid derivative.

Introduction of the Sulfanyl Group: The sulfanyl group can be introduced via nucleophilic substitution reactions.

Acetamide Formation: The final step involves the formation of the acetamide group through an amidation reaction.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

2-(1H-1,3-Benzodiazol-2-ylsulfanyl)-N-[2-(methylsulfanyl)phenyl]acetamide can undergo various chemical reactions, including:

Oxidation: The sulfanyl groups can be oxidized to sulfoxides or sulfones.

Reduction: The benzodiazole ring can be reduced under certain conditions.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used.

Substitution: Conditions vary depending on the specific substitution but often involve the use of catalysts or specific solvents.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Reduced benzodiazole derivatives.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

2-(1H-1,3-Benzodiazol-2-ylsulfanyl)-N-[2-(methylsulfanyl)phenyl]acetamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Medicine: Investigated for its potential as a therapeutic agent due to its unique structural features.

Industry: Used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(1H-1,3-Benzodiazol-2-ylsulfanyl)-N-[2-(methylsulfanyl)phenyl]acetamide involves its interaction with specific molecular targets. The benzodiazole ring can interact with various enzymes and proteins, potentially inhibiting their activity. The sulfanyl groups can also participate in redox reactions, affecting cellular processes.

Comparison with Similar Compounds

Similar Compounds

• 2-(1H-Benzimidazol-2-ylsulfanyl)-acetic acid
• 2-(1H-1,3-Benzodiazol-2-ylsulfanyl)benzonitrile
• 2-[(1H-1,3-Benzodiazol-2-ylsulfanyl)methyl]benzonitrile

Uniqueness

2-(1H-1,3-Benzodiazol-2-ylsulfanyl)-N-[2-(methylsulfanyl)phenyl]acetamide is unique due to the presence of both benzodiazole and sulfanyl groups, which confer distinct chemical and biological properties. This makes it a valuable compound for various applications, particularly in medicinal chemistry and materials science.